Cas no 589489-37-2 (3-Pyridinecarboxylic acid, (3-ethoxyphenyl)methyl ester)
589489-37-2 structure
Product Name:3-Pyridinecarboxylic acid, (3-ethoxyphenyl)methyl ester
CAS No:589489-37-2
MF:C15H15NO3
MW:257.284504175186
CID:1614949
Update Time:2024-09-13
3-Pyridinecarboxylic acid, (3-ethoxyphenyl)methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyridinecarboxylic acid, (3-ethoxyphenyl)methyl ester
-
- Inchi: 1S/C15H15NO3/c1-2-18-14-7-3-5-12(9-14)11-19-15(17)13-6-4-8-16-10-13/h3-10H,2,11H2,1H3
- InChI Key: VFFWPVLYYVKART-UHFFFAOYSA-N
- SMILES: C1=NC=CC=C1C(OCC1=CC=CC(OCC)=C1)=O
Computed Properties
- Exact Mass: 257.10525
Experimental Properties
- Density: 1.160±0.06 g/cm3(Predicted)
- Boiling Point: 386.6±22.0 °C(Predicted)
- PSA: 48.42
- pka: 3.09±0.10(Predicted)
3-Pyridinecarboxylic acid, (3-ethoxyphenyl)methyl ester Related Literature
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
589489-37-2 (3-Pyridinecarboxylic acid, (3-ethoxyphenyl)methyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
CN Supplier
Bulk
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent
SunaTech Inc.
Gold Member
CN Supplier
Reagent
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk